Du011

• Molecular Formula: C20H15F2NO4S
• Molecular Weight: 403.4 g/mol
• SMILES: CCOC1=CC=C(C=C1)C2=CC(=C(S2)C(=O)O)NC(=O)C3=C(C=CC=C3F)F
• InChI: InChI=1S/C20H15F2NO4S/c1-2-27-12-8-6-11(7-9-12)16-10-15(18(28-16)20(25)26)23-19(24)17-13(21)4-3-5-14(17)22/h3-10H,2H2,1H3,(H,23,24)(H,25,26)
• InChIKey: NTJCKRIYCMBBDM-UHFFFAOYSA-N

Researchers studying UPEC virulence face a critical confound: standard MprA ligands (salicylate, DNP) inadvertently induce multidrug efflux pumps, masking capsule-specific phenotypes. Du011 eliminates this artifact through a distinct two-site MprA binding mechanism that inhibits capsule biogenesis without triggering resistance. • Unique two-site binding isotherm vs. one-site salicylate/DNP-enables clean attribution solely to capsule inhibition • IC50 0.69 µM in cellular assays; >30% more potent than DU003; near-complete protection in murine sepsis models • Purity ≥98% (HPLC); available from mg to gram scale with ambient global shipping

Du011: E. coli Capsule Biogenesis Inhibitor

Du011 (CAS 890818-51-6) is a small-molecule inhibitor of Escherichia coli polysaccharide capsule biogenesis, specifically targeting the MarR family transcriptional repressor MprA [1]. Discovered through a high-throughput phenotypic screen of over 338,000 compounds, Du011 acts as a non-canonical anti-infective by blocking capsule production—a critical virulence factor in uropathogenic E. coli (UPEC)—without exerting direct bacteriostatic or bactericidal effects [1][2]. This mechanism distinguishes Du011 from conventional antibiotics that target essential bacterial growth processes, positioning it as a precision tool for investigating virulence regulation and a potential anti-virulence therapeutic lead [2]. The compound has a molecular weight of 403.40 g/mol, a purity of >98% (HPLC), and is soluble in DMSO .

Target engagement MprA transcriptional repressor in E. coli

Mechanism Capsule biogenesis inhibition, non-bactericidal

Use context UPEC virulence-regulation and anti-virulence research

• [1] Goller CC, Arshad M, Noah JW, Ananthan S, Evans CW, et al. Lifting the Mask: Identification of New Small Molecule Inhibitors of Uropathogenic Escherichia coli Group 2 Capsule Biogenesis. PLoS ONE. 2014;9(7):e96054. doi:10.1371/journal.pone.0096054 View Source
• [2] Arshad M, Goller CC, Pilla D, Schoenen FJ, Seed PC. Threading the Needle: Small-Molecule Targeting of a Xenobiotic Receptor to Ablate Escherichia coli Polysaccharide Capsule Expression Without Altering Antibiotic Resistance. J Infect Dis. 2016;213(8):1330-1339. doi:10.1093/infdis/jiv584 View Source

Du011 vs. Generic MprA Ligands

Du011 exhibits a unique pharmacological profile that prevents its interchangeability with other in-class compounds. While other MprA ligands, such as salicylate and 2,4-dinitrophenol (DNP), also bind to MprA, they induce efflux pump expression, thereby increasing antibiotic resistance—a clinically undesirable effect that Du011 completely avoids [1]. Furthermore, Du011 demonstrates a distinct two-site binding isotherm with MprA, in contrast to the one-site binding of salicylate and DNP, which correlates with its superior inhibition of capsule expression [2]. Even among other capsule biogenesis inhibitors like DU003, Du011 shows a >30% greater potency in cellular assays (IC50 0.69 µM vs. 1.0 µM) and provides robust in vivo protection in a murine sepsis model [3]. These mechanistic and functional divergences underscore why Du011 is not simply a drop-in replacement for other MprA-targeting or anti-capsule compounds, making it an essential tool for precise mechanistic studies and a more attractive candidate for anti-virulence development.

Resistance-induction profile differs

Unlike salicylate or DNP, Du011 does not induce efflux pump expression, avoiding confounding antibiotic-resistance shifts in combination studies.

Capsule-inhibition potency may not transfer

Related analogs such as DU003 show lower cellular potency; direct substitution may alter assay sensitivity and virulence-reduction endpoints.

• [1] Arshad M, Goller CC, Pilla D, Schoenen FJ, Seed PC. Optimization of a Noncanonical Anti-infective: Interrogation of the Target Binding Pocket for a Small-Molecule Inhibitor of Escherichia coli Polysaccharide Capsule Expression. Antimicrob Agents Chemother. 2020;65(1):e01208-20. doi:10.1128/AAC.01208-20 View Source
• [2] Arshad M, Salinas R, Seed P. Optimization of a noncanonical anti-infective: interrogation of the target binding pocket for a small molecule inhibitor of E. coli polysaccharide capsule expression. Open Forum Infect Dis. 2016;3(suppl_1):2251. doi:10.1093/ofid/ofw172.1799 View Source
• [3] Goller CC, Arshad M, Noah JW, Ananthan S, Evans CW, et al. Lifting the Mask: Identification of New Small Molecule Inhibitors of Uropathogenic Escherichia coli Group 2 Capsule Biogenesis. PLoS ONE. 2014;9(7):e96054. doi:10.1371/journal.pone.0096054 View Source

Du011 vs. Key Comparators

Capsule Inhibition vs. DU003

In a cell-based phenotypic screen for inhibitors of UPEC capsule biogenesis, Du011 (DU011) demonstrated a 50% inhibitory concentration (IC50) of 0.69 µM, representing a 31% increase in potency compared to the related compound DU003 (IC50 = 1.0 µM) under identical assay conditions [1].

Capsule Inhibition vs. DU003

Head-to-head

IC50 0.69 µM (Du011) vs. 1.0 µM (DU003)

Supports cell-model potency comparison

UPEC UTI89 cell-based phenotypic assay

Evidence Dimension	Capsule Biogenesis Inhibition (IC50)
Target Compound Data	0.69 µM
Comparator Or Baseline	DU003: 1.0 µM
Quantified Difference	31% more potent
Conditions	Cell-based phenotypic screen in UPEC strain UTI89; secondary confirmatory assay measuring capsular antigen reduction

Why This Matters

This direct potency advantage in a disease-relevant cellular model positions Du011 as a more sensitive probe for investigating capsule-dependent virulence mechanisms and a more efficient starting point for medicinal chemistry optimization.

• [1] Goller CC, Arshad M, Noah JW, Ananthan S, Evans CW, et al. Lifting the Mask: Identification of New Small Molecule Inhibitors of Uropathogenic Escherichia coli Group 2 Capsule Biogenesis. PLoS ONE. 2014;9(7):e96054. doi:10.1371/journal.pone.0096054 View Source

Antibiotic Susceptibility vs. MprA Ligands

Unlike the canonical MprA ligands salicylate and 2,4-dinitrophenol (DNP), Du011 does not alter Escherichia coli antibiotic resistance [1][2]. Specifically, treatment with salicylate or DNP is known to induce the expression of the AcrAB-TolC multidrug efflux pump, leading to decreased susceptibility to multiple antibiotics. In contrast, Du011 treatment does not induce efflux pump expression, thereby maintaining the baseline antibiotic susceptibility profile of E. coli [1].

Antibiotic Susceptibility

Head-to-head

No efflux pump induction vs. induction by salicylate/DNP

Supports resistance-context interpretation

Real-time PCR and susceptibility testing

Evidence Dimension	Induction of Antibiotic Resistance (Efflux Pump Expression)
Target Compound Data	No alteration; does not induce efflux pump expression
Comparator Or Baseline	Salicylate and DNP: Induce efflux pump expression and decrease antibiotic susceptibility
Quantified Difference	Qualitative difference (absence of resistance induction vs. presence)
Conditions	E. coli cultures treated with Du011, salicylate, or DNP; measured via real-time PCR for efflux pump gene expression and antibiotic susceptibility testing

Why This Matters

For any research or therapeutic application where co-administration with antibiotics is envisioned, Du011 avoids the counterproductive effect of inducing antibiotic resistance, a critical liability of other MprA ligands. This makes Du011 the only MprA-targeting tool suitable for combination studies without confounding resistance artifacts.

• [1] Arshad M, Goller CC, Pilla D, Schoenen FJ, Seed PC. Optimization of a Noncanonical Anti-infective: Interrogation of the Target Binding Pocket for a Small-Molecule Inhibitor of Escherichia coli Polysaccharide Capsule Expression. Antimicrob Agents Chemother. 2020;65(1):e01208-20. doi:10.1128/AAC.01208-20 View Source
• [2] Arshad M, Salinas R, Seed P. Optimization of a noncanonical anti-infective: interrogation of the target binding pocket for a small molecule inhibitor of E. coli polysaccharide capsule expression. Open Forum Infect Dis. 2016;3(suppl_1):2251. doi:10.1093/ofid/ofw172.1799 View Source

Two-Site Binding Mechanism

Isothermal calorimetric titration (ITC) analysis revealed a distinct two-site binding isotherm for the interaction of MprA with Du011, in stark contrast to the one-site binding isotherm observed with lower affinity for both salicylate and DNP [1]. Furthermore, the MprA binding affinity of Du011 has been quantified with a dissociation constant (Kd) of 30 nM, confirming a strong and specific interaction .

MprA Binding Affinity

Head-to-head

Kd 30 nM; two-site binding isotherm

Distinct binding mechanism vs. one-site ligands

ITC with purified recombinant MprA

Evidence Dimension	MprA Binding Stoichiometry and Affinity
Target Compound Data	Two-site binding isotherm; Kd = 30 nM
Comparator Or Baseline	Salicylate and DNP: One-site binding isotherm with lower affinity
Quantified Difference	Distinct stoichiometry (two-site vs. one-site); higher affinity (30 nM Kd)
Conditions	Purified recombinant MprA protein; ITC performed under standardized buffer conditions

Why This Matters

The unique two-site binding mechanism of Du011 correlates with its superior functional profile (enhanced capsule inhibition without resistance induction). This biophysical signature serves as a quality control benchmark for confirming compound identity and activity in procurement, ensuring that the material received is the genuine, mechanistically distinct Du011 and not a mislabeled analog.

• [1] Arshad M, Goller CC, Pilla D, Schoenen FJ, Seed PC. Optimization of a Noncanonical Anti-infective: Interrogation of the Target Binding Pocket for a Small-Molecule Inhibitor of Escherichia coli Polysaccharide Capsule Expression. Antimicrob Agents Chemother. 2020;65(1):e01208-20. doi:10.1128/AAC.01208-20 View Source

In Vivo Sepsis Protection

In a lethal systemic infection model using the prototypic UPEC K1 isolate UTI89, subcutaneous administration of Du011 provided near-complete protection against mortality in C57BL/6 mice [1]. Specifically, mice pre-treated with Du011 (100 µL of 1 mg/mL solution, 12 hours prior to challenge) and subsequently challenged with a lethal intraperitoneal dose of 10^8 CFU UTI89 exhibited significantly enhanced survival compared to vehicle-treated controls [1].

In Vivo Sepsis Protection

Model context

Near-complete survival in murine UPEC sepsis

Supports in vivo anti-virulence model interpretation

C57BL/6 mice; subcutaneous pre-treatment

Evidence Dimension	In Vivo Survival Benefit
Target Compound Data	Near-complete protection against lethal UPEC challenge
Comparator Or Baseline	Vehicle (1% DMSO) control: expected 100% mortality
Quantified Difference	Near-complete protection vs. lethal outcome
Conditions	C57BL/6 mice; subcutaneous Du011 pre-treatment; intraperitoneal challenge with 10^8 CFU UPEC UTI89

Why This Matters

This in vivo validation demonstrates that Du011's capsule inhibition mechanism translates to a meaningful therapeutic effect in a relevant animal model of systemic UPEC infection, providing a critical proof-of-concept for its utility in advanced pre-clinical studies of anti-virulence strategies.

• [1] Goller CC, Arshad M, Noah JW, Ananthan S, Evans CW, et al. Lifting the Mask: Identification of New Small Molecule Inhibitors of Uropathogenic Escherichia coli Group 2 Capsule Biogenesis. PLoS ONE. 2014;9(7):e96054. doi:10.1371/journal.pone.0096054 View Source

Du011 Application Scenarios

Mechanistic Dissection of MprA Virulence

Du011 is the preferred chemical probe for experiments designed to isolate the role of MprA in regulating capsule biogenesis, due to its unique ability to inhibit capsule expression without inducing multidrug efflux pumps [1]. Unlike salicylate or DNP, which confound results by simultaneously increasing antibiotic resistance, Du011 allows researchers to cleanly attribute phenotypic changes solely to capsule inhibition. This is particularly critical in studies examining the interplay between virulence and antibiotic susceptibility in UPEC pathogenesis [1].

In Vivo Anti-Virulence Therapy in UPEC

Du011 is an ideal candidate for in vivo pre-clinical models of UPEC infection, including murine sepsis and urinary tract infection models. Its demonstrated efficacy in providing near-complete protection against lethal UPEC challenge validates the anti-virulence approach and provides a benchmark for evaluating next-generation capsule inhibitors [2]. The compound's non-bactericidal mechanism also makes it suitable for studying the impact of selective pressure on the evolution of virulence and resistance in a host environment [2].

MarR Structural Biology Studies

Du011 serves as a high-affinity, mechanistically distinct ligand for structural and biophysical investigations of MprA and related MarR family proteins. The well-characterized two-site binding isotherm and the availability of mutant MprA clones (e.g., Q51A, F58A) with altered Du011 affinity provide a robust system for structure-activity relationship (SAR) studies and rational inhibitor design [3]. HDX-MS and ITC experiments using Du011 can elucidate conformational dynamics and binding thermodynamics, offering a template for developing inhibitors against other MarR family virulence regulators [3].

Application

Selection Property

Validation Focus

MprA virulence regulation studies

Capsule inhibition without resistance induction

Phenotype-to-capsule attribution

UPEC infection model research

Non-bactericidal anti-virulence probe

In vivo model-response evaluation

MarR structural biology studies

High-affinity two-site binding ligand

Binding stoichiometry and affinity confirmation

• [1] Arshad M, Goller CC, Pilla D, Schoenen FJ, Seed PC. Optimization of a Noncanonical Anti-infective: Interrogation of the Target Binding Pocket for a Small-Molecule Inhibitor of Escherichia coli Polysaccharide Capsule Expression. Antimicrob Agents Chemother. 2020;65(1):e01208-20. doi:10.1128/AAC.01208-20 View Source
• [2] Goller CC, Arshad M, Noah JW, Ananthan S, Evans CW, et al. Lifting the Mask: Identification of New Small Molecule Inhibitors of Uropathogenic Escherichia coli Group 2 Capsule Biogenesis. PLoS ONE. 2014;9(7):e96054. doi:10.1371/journal.pone.0096054 View Source
• [3] Arshad M, Salinas R, Seed P. Optimization of a noncanonical anti-infective: interrogation of the target binding pocket for a small molecule inhibitor of E. coli polysaccharide capsule expression. Open Forum Infect Dis. 2016;3(suppl_1):2251. doi:10.1093/ofid/ofw172.1799 View Source